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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage

of Trisulfo-Cy5-Alkyne, a near-infrared fluorescent dye crucial for various bio-conjugation

applications. The document outlines its chemical properties, solubility in common laboratory

solvents, and detailed storage guidelines to ensure its stability and performance. Furthermore,

a detailed experimental protocol for its primary application, the copper-catalyzed azide-alkyne

cycloaddition (CuAAC) or "click chemistry," is provided, along with a visual representation of

the experimental workflow.

Core Properties of Trisulfo-Cy5-Alkyne
Trisulfo-Cy5-Alkyne is a highly water-soluble derivative of the cyanine 5 dye, featuring an

alkyne group that enables its covalent attachment to azide-modified molecules through click

chemistry. The presence of three sulfonate groups significantly enhances its hydrophilicity,

making it particularly suitable for labeling biomolecules in aqueous environments with minimal

use of organic co-solvents.
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Property Value Reference

Molecular Formula C37H45N3O10S3 [1]

Molecular Weight ~788 g/mol [1]

Excitation Maximum (λex) ~646-647 nm [1]

Emission Maximum (λem) ~662-670 nm [1]

Extinction Coefficient ~250,000 cm⁻¹M⁻¹ [1]

Purity Typically >95% (HPLC) [1]

Solubility Profile
Trisulfo-Cy5-Alkyne exhibits excellent solubility in a range of common laboratory solvents due

to its hydrophilic nature. While precise quantitative solubility data (e.g., mg/mL) is not

consistently published across suppliers, the qualitative solubility is well-documented.

Solvent Solubility Notes

Water Soluble (very high)

The trisulfonated structure

imparts high aqueous

solubility, making it ideal for

bioconjugation reactions in

physiological buffers.[2][3]

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for

preparing concentrated stock

solutions.

Dimethylformamide (DMF) Soluble
Another suitable solvent for

creating stock solutions.[1][3]

Dichloromethane (DCM) Soluble [1]

For context, a non-sulfonated version of Cy5-alkyne has a reported solubility in DMSO of ≥55.6

mg/mL. Given the enhanced hydrophilicity of the trisulfonated form, its solubility in aqueous

solutions and polar organic solvents is expected to be significantly high.
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Storage and Stability Guidelines
Proper storage is critical to maintain the integrity and fluorescence of Trisulfo-Cy5-Alkyne.

The following guidelines are based on recommendations from multiple suppliers.

Condition Recommendation Duration Notes

Solid (Powder)
-20°C, in the dark,

desiccated
Up to 24 months

Protect from light and

moisture to prevent

degradation.[2]

In Solvent (Stock

Solution)
-80°C Up to 12 months

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles. Protect

from light.

-20°C Up to 1 month

For shorter-term

storage of solutions.

[4]

Shipping Ambient Temperature Up to 3 weeks

The compound is

stable for short

periods at room

temperature during

shipping.[2]

Key Handling Recommendations:

Protect from Light: Cyanine dyes are susceptible to photobleaching. Always store and handle

Trisulfo-Cy5-Alkyne and its solutions in light-protected containers (e.g., amber vials or

tubes wrapped in foil).

Avoid Repeated Freeze-Thaw Cycles: Aliquot stock solutions into smaller, single-use

volumes to minimize degradation.

Use High-Purity Solvents: To avoid introducing contaminants that could interfere with

reactions or degrade the dye, use anhydrous or high-purity solvents for preparing stock
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solutions.

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The primary application of Trisulfo-Cy5-Alkyne is its conjugation to azide-containing

molecules via CuAAC. The following is a general protocol for labeling an azide-modified

biomolecule.

Materials:

Trisulfo-Cy5-Alkyne

Azide-modified biomolecule (e.g., protein, oligonucleotide)

Copper(II) sulfate (CuSO4) solution (e.g., 20 mM in water)

Copper(I)-stabilizing ligand, e.g., Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution

(e.g., 100 mM in water)

Reducing agent, e.g., Sodium Ascorbate solution (freshly prepared, e.g., 300 mM in water)

Reaction Buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

Procedure:

Prepare Stock Solutions:

Dissolve Trisulfo-Cy5-Alkyne in water or DMSO to a desired stock concentration (e.g., 10

mM).

Dissolve the azide-modified biomolecule in the reaction buffer to a known concentration.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified biomolecule with the reaction buffer.
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Add the Trisulfo-Cy5-Alkyne stock solution. The molar ratio of dye to biomolecule may

need to be optimized, but a starting point is often a 2 to 10-fold molar excess of the alkyne

dye.

Add the THPTA solution to the reaction mixture and vortex briefly. A typical final

concentration is 1 mM.

Add the CuSO4 solution and vortex briefly. A typical final concentration is 0.2 mM.

Initiate the Reaction:

Add the freshly prepared sodium ascorbate solution to initiate the click reaction. A typical

final concentration is 3 mM.

Vortex the reaction mixture gently.

Incubation:

Incubate the reaction at room temperature for 30-60 minutes. Protect the reaction from

light.

Purification:

Purify the labeled biomolecule from excess reagents using an appropriate method, such

as size-exclusion chromatography (e.g., spin columns), dialysis, or ethanol precipitation

for oligonucleotides.

Visualizing the Workflow and Reaction
Experimental Workflow for CuAAC Labeling
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Caption: A flowchart illustrating the key steps in a typical copper-catalyzed azide-alkyne

cycloaddition (CuAAC) labeling experiment.
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Caption: The catalytic cycle and reaction components of the copper-catalyzed azide-alkyne

cycloaddition (CuAAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15553962?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/trisulfo_cy5_alkyne
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://broadpharm.com/product/bp-22958
https://www.medchemexpress.com/trisulfo-cy5-alkyne.html
https://www.benchchem.com/product/b15553962#trisulfo-cy5-alkyne-solubility-and-storage-guidelines
https://www.benchchem.com/product/b15553962#trisulfo-cy5-alkyne-solubility-and-storage-guidelines
https://www.benchchem.com/product/b15553962#trisulfo-cy5-alkyne-solubility-and-storage-guidelines
https://www.benchchem.com/product/b15553962#trisulfo-cy5-alkyne-solubility-and-storage-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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